Cas no 1263386-33-9 (1-(4-chlorophenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(4-chlorophenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1263386-33-9
• MF: C₁₅H₁₁ClN₄OS
• MW: 330.792040109634
• CID: 5265660
• Update Time: 2023-08-26

1-(4-chlorophenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one
• 1-(4-chlorophenyl)-3-(2-methylsulfanylpyrimidin-4-yl)pyridazin-4-one

• Inchi： 1S/C15H11ClN4OS/c1-22-15-17-8-6-12(18-15)14-13(21)7-9-20(19-14)11-4-2-10(16)3-5-11/h2-9H,1H3
• InChI Key： CZSWNDQFBBTWKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(C2C=CN=C(N=2)SC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: 3.3
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers